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Compound of Interest
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Cat. No.: B12763752 Get Quote

Salfredin B11: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Salfredin B11 is a naturally occurring compound isolated from Nigella sativa, a plant with a

long history of use in traditional medicine. This technical guide provides a summary of the

known physicochemical properties of Salfredin B11. While extensive research has been

conducted on the crude extracts of Nigella sativa and its major constituent, thymoquinone,

specific biological activity data, detailed experimental protocols, and defined signaling

pathways for Salfredin B11 are not extensively documented in publicly accessible literature.

This document consolidates the available information and outlines a general experimental

approach for the characterization of such natural products.

Physicochemical Properties
The fundamental molecular characteristics of Salfredin B11 have been determined. This data

is crucial for its identification, synthesis, and in the design of future pharmacological studies.
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Property Value Source

Molecular Formula C₁₃H₁₂O₄ [1]

Molecular Weight 232.23 g/mol [1]

CAS Number 165467-63-0

Chemical Class 2,2-dimethyl-1-benzopyran

Synthesis
A method for the total synthesis of Salfredin B11 has been reported, providing a potential

route for obtaining the compound for further research.[2][3] The synthesis involves the use of

hydroxyphthalides as precursor molecules.[2] However, the detailed, step-by-step experimental

protocol for this synthesis is not available in the public domain.

Biological Activity
Currently, there is a notable lack of specific data in the scientific literature detailing the

biological activity of isolated Salfredin B11. The broader biological effects of Nigella sativa

extracts, including antioxidant, anti-inflammatory, and antimicrobial properties, are well-

documented. It is plausible that Salfredin B11 contributes to the overall pharmacological

profile of the plant, but further investigation is required to ascertain its specific activities and

mechanisms of action.

Experimental Workflow for Natural Product
Characterization
Given the limited specific data for Salfredin B11, a generalized experimental workflow for the

characterization of a novel natural product is presented below. This workflow represents a

logical progression from isolation to the determination of biological activity and mechanism of

action.
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Isolation & Identification

Biological Screening Mechanism of Action Studies
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In vitro Assays (e.g., cytotoxicity, enzyme inhibition)

Structure Elucidation

Identification of Biological Activity Target Identification Pathway Analysis In vivo Studies

Click to download full resolution via product page

A generalized experimental workflow for natural product characterization.

Future Directions
The established molecular formula and weight of Salfredin B11, along with a reported

synthetic route, provide a solid foundation for future research. The primary focus should be on

elucidating the specific biological activities of this compound. High-throughput screening

against various cell lines and enzyme targets could reveal its potential therapeutic applications.

Subsequent studies should then aim to identify its molecular targets and delineate the signaling

pathways it modulates. Such a focused investigation will be critical in determining the

contribution of Salfredin B11 to the medicinal properties of Nigella sativa and in assessing its

potential as a standalone therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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